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Compound of Interest

Compound Name: 3,5-Dibromostyrene

Cat. No.: B121113

L  Get Quote

Technical Guide: 3,5-Dibromostyrene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dibromostyrene, a

halogenated aromatic compound with applications in synthetic chemistry. This document

consolidates key data, including its chemical properties and a detailed experimental protocol

for its synthesis.

Core Data Presentation

A summary of the fundamental quantitative data for 3,5-Dibromostyrene is presented in the

table below for easy reference.

Property Value Source
CAS Number 120359-56-0 [1][2][3]
Molecular Weight 261.94 g/mol [1][2]
Molecular Formula CsHeBr2 [1112]

Appearance White Low Melting Solid [3]
2-8°C in an amber vial, under
Storage ) [3]
inert atmosphere
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Synthesis of 3,5-Dibromostyrene

3,5-Dibromostyrene can be synthesized via a Wittig reaction, a widely used method for the
formation of a carbon-carbon double bond from a carbonyl compound and a phosphorus ylide.
In this case, 3,5-dibromobenzaldehyde serves as the carbonyl precursor.

Experimental Protocol: Wittig Reaction

This protocol outlines the synthesis of 3,5-Dibromostyrene from 3,5-dibromobenzaldehyde.
Materials and Reagents:

e 3,5-Dibromobenzaldehyde

o Methyltriphenylphosphonium bromide

e Potassium tert-butoxide (t-BuOK)

¢ Anhydrous Tetrahydrofuran (THF)

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQa)

e Round-bottom flask

o Magnetic stirrer and stir bar

» Reflux condenser

e Separatory funnel

Rotary evaporator

Procedure:
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e Ylide Generation: In a dry, nitrogen-flushed round-bottom flask, suspend
methyltriphenylphosphonium bromide in anhydrous THF. Cool the suspension to 0°C in an
ice bath.

o Slowly add potassium tert-butoxide to the suspension with vigorous stirring. The formation of
the ylide is indicated by the appearance of a characteristic orange-red color. Allow the
mixture to stir at 0°C for 30 minutes.

» Wittig Reaction: Dissolve 3,5-dibromobenzaldehyde in anhydrous THF and add it dropwise
to the ylide solution at 0°C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the
aldehyde.

e Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of
ammonium chloride.

o Transfer the mixture to a separatory funnel and extract the agqueous layer with diethyl ether
(3 x50 mL).

o Combine the organic layers and wash with brine (saturated NaCl solution).

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel,
eluting with a hexane/ethyl acetate gradient, to yield pure 3,5-Dibromostyrene.

Logical Relationships in Synthesis

The synthesis of 3,5-Dibromostyrene via the Wittig reaction involves a clear logical
progression from starting materials to the final product. This can be visualized as a
straightforward workflow.
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Caption: Synthesis workflow for 3,5-Dibromostyrene.

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information regarding the specific biological activity
of 3,5-Dibromostyrene, including its effects on cell signaling pathways or its potential as a
therapeutic agent. While brominated compounds are a broad class of molecules with diverse
biological effects, specific data for 3,5-Dibromostyrene in the context of drug development is
not well-documented in peer-reviewed literature. Researchers interested in the
pharmacological potential of this compound would need to conduct initial biological screenings,
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such as cytotoxicity assays against various cell lines and enzyme inhibition panels, to ascertain
its activity profile.

Experimental Workflow for Biological Screening

For researchers planning to investigate the biological activity of 3,5-Dibromostyrene, a
general experimental workflow is proposed below.

Initial Screening Assays

Receptor Binding Assays

Enzyme Inhibition Assays

Cytotoxicity Assays

Yes Lead Optimization Preclinical Studies
. o
3,5-Dibromostyrene Cytotoxicity & Enzyme Assays Initial Screening Active? Hit Identification
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Caption: General workflow for biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121113#3-5-dibromostyrene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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